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Compound of Interest

Compound Name: Folenox

Cat. No.: B16111289

Get Quote

Folenox: Not a Tool for Protein Function Studies
Extensive research has found no evidence to suggest that Folenox, a trade name for the

chemical compound isolongifolene epoxide, is used as a tool for studying protein function.[1][2]

Folenox is primarily utilized as a fragrance ingredient in the cosmetics industry, valued for its

woody and citrus-like aroma.[1][2]

There is no scientific literature available that details any interactions between Folenox and

specific proteins, nor are there established protocols for its use in molecular biology or drug

development research in the context of studying protein function. The initial request for

application notes, protocols, and data on Folenox as a tool for studying "protein X" function

cannot be fulfilled as the foundational premise is incorrect.

Further investigation into scientific databases and supplier information confirms that Folenox is

marketed and classified as a fragrance agent.[1][2] Its chemical properties and documented

uses are restricted to the field of perfumery and cosmetics.[1][2] Therefore, the creation of

detailed application notes, experimental protocols, and signaling pathway diagrams for a non-

existent scientific application is not possible.

For researchers, scientists, and drug development professionals interested in tools for studying

protein function, it is recommended to consult scientific literature for established methods and
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compounds such as specific inhibitors, activators, or labeling agents relevant to their protein of

interest.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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